3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(2-fluoro-5-methoxyphenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C15H10F4O3/c1-22-11-2-3-13(16)12(7-11)8-4-9(14(20)21)6-10(5-8)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key: XUMHYZGVTWLLOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C15H10F4O3
• DSSTOX Substance ID: DTXSID30690150
• Molecular Weight: 314.23 g/mol
• CAS RN: 1261927-85-8

Description

3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, also known as FMTA, is a synthetic organic compound used in many scientific research applications. It is a colorless solid with a molecular weight of 310.33 g/mol and a melting point of 300°C. FMTA is widely used as a reagent in chemical synthesis, as a catalyst in organic reactions, and as a building block in drug discovery and development.

Scientific Research Applications

3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95% is widely used in scientific research applications. It is used in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of antifungal agents, inhibitors of protein kinases, and inhibitors of histone deacetylases. In addition, 3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95% has been used to study the structure and function of proteins, to investigate the mechanism of action of drugs, and to study the structure and properties of organic materials.

Mechanism of Action

3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95% is an aromatic compound, meaning it has a ring structure with alternating double and single bonds. The double bonds can react with other molecules, forming covalent bonds. This reaction is known as electrophilic aromatic substitution. The trifluoromethyl group of 3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95% is particularly reactive, allowing it to interact with other molecules and form new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95% have not been extensively studied. However, it has been shown to inhibit the activity of certain enzymes, such as protein kinases and histone deacetylases. Additionally, it has been shown to interact with certain proteins and affect their structure and function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its low cost and its wide availability. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to its use. For example, it is a relatively toxic compound and should be handled with care. Additionally, it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

Given the wide range of applications of 3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95%, there are many potential future directions for research. These include further investigation of its biochemical and physiological effects, as well as its potential use in drug discovery and development. Additionally, further studies could be conducted to examine its role in the synthesis of other compounds, such as agrochemicals and dyes. Finally, further research could be conducted to explore its potential use in the development of new catalysts and reagents.

Synthesis Methods

3-(2-Fluoro-5-methoxyphenyl)-5-trifluoromethylbenzoic acid, 95% can be synthesized via a Friedel-Crafts reaction. This involves the reaction of a trifluoromethylbenzene with a 2-fluoro-5-methoxyphenyl bromide in the presence of a Lewis acid such as aluminum chloride. The reaction yields a mixture of the desired product and a by-product, which can be separated by column chromatography.